Cas no 146490-58-6 (trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide)

trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide structure
146490-58-6 structure
Product Name:trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide
CAS No:146490-58-6
MF:C30H33BrN2O12
MW:693.493228673935
CID:1064511
PubChem ID:71313559
Update Time:2025-04-20

trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide Chemical and Physical Properties

Names and Identifiers

    • trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide
    • TRANS-3'-BENZOYLOXY COTININE 2,3,4-TRI-O-ACETYL-N-B-D-GLUCURONIDE METHYL ESTER BROMIDE
    • methyl (2R,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-[3-[(2S,4R)-4-benzoyloxy-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate,bromide
    • (2S-trans)-3-[4-(Benzoyloxy)-1-Methyl-5-oxo-2-pyrrolidinyl]-1-(2,3,4-tri-O-acetyl-6-Methyl-β-D-glucopyranuronosyl)-pyridiniuM BroMide
    • A-D-glucuronide Methyl Ester Bromide
    • methyl (2R,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-[3-[(2S,4R)-4-benzoyloxy-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate;bromide
    • trans-3/'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-beta-D-glucuronide Methyl Ester BroMide
    • 146490-58-6
    • trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-
    • 3-((2S,4R)-4-(Benzoyloxy)-1-methyl-5-oxopyrrolidin-2-yl)-1-((2S,3S,4R,5R,6R)-3,4,5-triacetoxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-2-yl)pyridin-1-ium bromide
    • DTXSID40747068
    • 3-[(2S,4R)-4-(Benzoyloxy)-1-methyl-5-oxopyrrolidin-2-yl]-1-(2,3,4-tri-O-acetyl-6-methyl-beta-L-glucopyranosyluronosyl)pyridin-1-ium bromide
    • Inchi: 1S/C30H33N2O12.BrH/c1-16(33)40-23-24(41-17(2)34)26(30(38)39-5)44-28(25(23)42-18(3)35)32-13-9-12-20(15-32)21-14-22(27(36)31(21)4)43-29(37)19-10-7-6-8-11-19;/h6-13,15,21-26,28H,14H2,1-5H3;1H/q+1;/p-1/t21-,22+,23+,24+,25-,26+,28-;/m0./s1
    • InChI Key: AFPUKFPHPAWMEP-QQVAJBBCSA-M
    • SMILES: [Br-].O1[C@@H](C(=O)OC)[C@@H]([C@H]([C@@H]([C@H]1[N+]1C=CC=C(C=1)[C@@H]1C[C@H](C(N1C)=O)OC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 692.12200
  • Monoisotopic Mass: 692.12169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 13
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Solubility: Methanol
  • PSA: 164.92000
  • LogP: -2.08970

trans-3'-Benzoyloxy Cotinine 2,3,4-Tri-O-acetyl-N-β-D-glucuronide Methyl Ester Bromide Pricemore >>

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